Steviol glycosides are a class of natural sweeteners extracted from the leaves of the Stevia rebaudiana plant. These compounds are renowned for their intense sweetness, which is many times greater than that of sucrose without significantly increasing caloric intake. They possess no known side effects and are commonly used as low-calorie alternatives in the food and beverage industry due to their zero glycemic index. Additionally, steviol glycosides have been shown to exhibit minimal impact on blood glucose levels, making them suitable for individuals managing diabetes or seeking to control blood sugar. The extraction process from stevia leaves typically involves water-based methods followed by purification steps to ensure high purity and efficacy in applications ranging from soft drinks and confectionery to dietary supplements.